Saturated/Monounsaturated Fatty Acid LC-MS Mixture

Description

This mixture contains various saturated or unsaturated fatty acids. The mixture is supplied in an amber ampule in which the headspace has been purged with argon to prevent lipid oxidation. This product has been designed for direct use in LC-MS applications. The solution may be serially diluted for preparation of calibrators and QC standards and/or used directly as a system suitability standard or tuning standard. After opening, we recommend that the mixture be transferred immediately to a 1 ml glass screw cap vial, to prevent solvent evaporation, and stored at -20°C. The mixture should be discarded after multiple freeze/thaw cycles.The saturated or unsaturated fatty acids represented in this mixture are composed of 12-24 carbons. These compounds are found naturally in plants and mammals and have important biological roles, including serving as precursors in the production of various other lipids. Some have also been used for industrial production of soaps, cosmetics, lubricants, releasing agents, and surfactants.

Scientific Research Applications

Shellfish Analysis

• A novel analytical protocol for determining free fatty acids (FFAs), including saturated and monounsaturated types, in shellfish using electrospray ionisation and LC-MS is described. This method involves lipid extraction and solid-phase extraction, demonstrating LC-MS's suitability for identifying and quantifying FFAs in shellfish without requiring derivatization for gas chromatographic analysis (Lacaze et al., 2007).

Green Alga Fatty Acid Analysis

• LC-MS with atmospheric pressure chemical ionization (APCI) is used for enriching and identifying very long chain fatty acids (VLCFAs) in green alga Chlorella kessleri. This method efficiently identifies unusual VLCFAs, both saturated and monounsaturated, up to C47, demonstrating the application of LC-MS in algal lipid analysis (Řezanka, 2002).

Red Blood Cell Analysis

• An improved LC-MS method is developed for analyzing biologically relevant fatty acids in red blood cells (RBC). This method employs a new chemical derivatization approach forming picolylamides from fatty acids for quantitative analysis. It demonstrates the applicability of LC-MS in biological sample analysis, particularly for saturated and unsaturated fatty acids (Li & Franke, 2011).

Food and Biological Sample Analysis

• A comprehensive method for quantifying 41 saturated and unsaturated fatty acids in food and biological samples, such as blood, using LC-MS is developed. This method emphasizes the importance of LC-MS in nutritional and biological research, offering rapid and sensitive quantification of fatty acids (Koch et al., 2021).

Polysorbates Characterization

• LC-MS is employed for characterizing polysorbates, which contain a mixture of saturated and unsaturated fatty acids. This method aids in profiling fatty acids in polysorbates, enhancing our understanding of their variability and potential impact in various industries (Borisov et al., 2011).

Fatty Acid Metabolism Analysis

• A LC-MS method is presented for analyzing long-chain and very-long-chain fatty acid metabolism, applicable in (13)C-tracer studies. This method allows precise quantitation of labeled fatty acid species, useful in investigating fatty acid metabolism and its alteration in diseases (Kamphorst et al., 2011).

Canarium odontophyllum Analysis

• LC-ESI-MS is used to identify fatty acids in Canarium odontophyllum oil and oleoresin. This study reveals the presence of various saturated and monounsaturated fatty acids, demonstrating LC-MS's effectiveness in identifying fatty acids in plant oils and oleoresins (Khoo et al., 2019).

Alzheimer's Disease Research

• Alterations in cerebrospinal fluid glycerophospholipids, including those with saturated and monounsaturated fatty acids, are studied using LC-MS/MS. This research highlights the potential of LC-MS in neurodegenerative disease research, especially in understanding the lipidomic changes in Alzheimer's disease (Fonteh et al., 2013).